Cas no 2223053-43-6 (1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole
• CAS No: 2223053-43-6
• MF: C₁₆H₂₀BFN₂O₂
• MW: 302.151607513428
• CID: 6811033
• PubChem ID: 133551197
• Update Time: 2025-03-03

1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2223053-43-6
• CS-31659
• 1-(3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-1H-pyrazole
• 3-Fluoro-5-(3-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester

• Inchi： 1S/C16H20BFN2O2/c1-11-6-7-20(19-11)14-9-12(8-13(18)10-14)17-21-15(2,3)16(4,5)22-17/h6-10H,1-5H3
• InChI Key： NWHVLGOWOPTOER-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 302.1601862Da
• Monoisotopic Mass: 302.1601862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų